Cas no 1956335-02-6 (Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate)

• Product Name: Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate
• CAS No: 1956335-02-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5701886
• Update Time: 2025-05-20

Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-4-methyl-, phenylmethyl ester, (3R,4S)-rel-
• Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-12-7-8-16(9-14(12)10-17)15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14,17H,7-11H2,1H3/t12-,14+/m0/s1
• InChI Key： FLRIVTSNMBQHFI-GXTWGEPZSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC[C@H](C)[C@@H](CO)C1

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±28.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

Comprehensive Overview of Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1956335-02-6)

Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1956335-02-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique trans-configuration, hydroxymethyl functional group, and benzyl carboxylate moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's structural features, such as the 4-methylpiperidine core and carboxylate ester group, contribute to its stability and reactivity, enabling its use in peptide mimetics and small molecule drug design. Recent studies highlight its role in modulating biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating neurological disorders. With the growing demand for novel bioactive compounds, Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate has emerged as a key candidate for structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, this compound aligns with modern trends favoring atom-efficient reactions and eco-friendly catalysts. Its synthesis often involves stereoselective methods, such as asymmetric hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. These methods address the pharmaceutical industry's need for chiral intermediates while minimizing waste. Additionally, its hydroxymethyl group offers opportunities for further derivatization, enabling the creation of prodrugs or bioconjugates.

From a commercial perspective, CAS No. 1956335-02-6 is often searched alongside terms like "piperidine building blocks", "CNS drug intermediates", and "chiral synthesis reagents". Its relevance extends to high-throughput screening (HTS) libraries and fragment-based drug discovery (FBDD), where its scaffold serves as a molecular template for optimizing pharmacokinetic properties. The compound's LogP and hydrogen bonding capacity further make it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling.

As the scientific community continues to explore neuroprotective agents and precision medicine, Trans-benzyl 3-(hydroxymethyl)-4-methylpiperidine-1-carboxylate exemplifies the intersection of medicinal chemistry and computational biology. Its applications in targeted therapy and biomarker development underscore its potential to address unmet medical needs. Future research may focus on its crystal structure analysis and polymorph screening to enhance formulation strategies.

In summary, CAS No. 1956335-02-6 represents a promising compound with multifaceted applications in pharmaceutical R&D. Its structural complexity and functional adaptability position it as a valuable tool for advancing drug discovery pipelines and therapeutic innovations. By leveraging AI-driven molecular design and automated synthesis platforms, researchers can further unlock its potential in addressing global health challenges.